Cas no 870849-66-4 ((1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine)

• Product Name: (1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
• CAS No: 870849-66-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• MDL: MFCD06761862
• CID: 720358
• PubChem ID: 7016603
• Update Time: 2024-12-09

(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Fluoro-4-methoxyphenyl)ethanamine
• (1S)-(3-Fluoro-4-methoxyphenyl)ethylamine
• Benzenemethanamine,3-fluoro-4-methoxy-a-methyl-, (aS)-
• 870849-66-4
• Benzenemethanamine, 3-fluoro-4-methoxy--methyl-, (S)-
• A841944
• DS-6617
• SCHEMBL1239665
• Benzenemethanamine,3-fluoro-4-methoxy-a-methyl-,(aS)-
• DTXSID50426872
• VJ0
• (1S)-1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine
• EN300-1840969
• (1S)-1-(3-fluoro-4-methoxyphenyl)ethanamine
• MFCD06761862
• AKOS015851962
• (S)-1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE
• G79740
• (1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine

• MDL： MFCD06761862
• Inchi： 1S/C9H12FNO/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6H,11H2,1-2H3/t6-/m0/s1
• InChI Key： WGUPBBABCUKYCC-LURJTMIESA-N
• SMILES： FC1=C(C=CC(=C1)[C@H](C)N)OC

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 244.3±30.0 °C at 760 mmHg
• Flash Point: 101.6±24.6 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles